Cas no 155557-13-4 (Ethanone,2,2-difluoro-1-(3-pyridinyl)-)

• Product Name: Ethanone,2,2-difluoro-1-(3-pyridinyl)-
• CAS No: 155557-13-4
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 107026
• PubChem ID: 19023730
• Update Time: 2025-04-18

Ethanone,2,2-difluoro-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-difluoro-1-(3-pyridinyl)-
• Ethanone, 2,2-difluoro-1-(3-pyridinyl)- (9CI)
• 155557-13-4
• AKOS026738324
• 2,2-difluoro-1-(pyridin-3-yl)ethanone
• 2,2-difluoro-1-pyridin-3-ylethanone
• SCHEMBL9292468

• Inchi： 1S/C7H5F2NO/c8-7(9)6(11)5-2-1-3-10-4-5/h1-4,7H
• InChI Key： PUSQVQKJVMWEAR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=CC=1)=O)F

Computed Properties

• Exact Mass: 157.03395
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96